Cas no 1153348-23-2 (N-pentylthian-4-amine)

• Product Name: N-pentylthian-4-amine
• CAS No: 1153348-23-2
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• CID: 5097681
• PubChem ID: 43394799
• Update Time: 2026-03-02

N-pentylthian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-N-pentyl-
• n-Pentyltetrahydro-2h-thiopyran-4-amine
• N-pentylthian-4-amine

• Inchi： 1S/C10H21NS/c1-2-3-4-7-11-10-5-8-12-9-6-10/h10-11H,2-9H2,1H3
• InChI Key： WDOKYMHCAVMIFA-UHFFFAOYSA-N
• SMILES： C1SCCC(NCCCCC)C1

Additional information on N-pentylthian-4-amine

Comprehensive Overview of N-pentylthian-4-amine (CAS No. 1153348-23-2): Properties, Applications, and Research Insights

N-pentylthian-4-amine (CAS No. 1153348-23-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. This compound, characterized by its thiane ring and pentylamine substituent, represents an intriguing area of study for researchers exploring novel synthetic intermediates and bioactive molecules. As interest in heterocyclic compounds continues to grow, N-pentylthian-4-amine stands out for its balanced lipophilicity and molecular flexibility, making it a subject of investigation across multiple disciplines.

The growing demand for custom chemical synthesis and pharmaceutical research intermediates has placed compounds like N-pentylthian-4-amine at the forefront of modern chemical exploration. Recent searches in scientific databases reveal increasing queries about "thiane derivatives applications" and "amine-functionalized heterocycles," reflecting the compound's relevance in current research trends. Its structural features combine the stability of a saturated six-membered sulfur-containing ring with the reactivity of an aliphatic amine group, creating opportunities for diverse chemical modifications.

From a synthetic chemistry perspective, N-pentylthian-4-amine offers several advantages that align with contemporary "green chemistry" principles. Researchers investigating "sustainable synthetic routes" have noted the compound's potential as a building block for more complex molecular architectures. The pentyl chain contributes to improved solubility in organic media, while the thiane core provides a stable scaffold for further functionalization. These characteristics make it particularly valuable in medicinal chemistry research, where such balanced properties are often sought after.

The physicochemical properties of N-pentylthian-4-amine (CAS No. 1153348-23-2) have been the subject of several recent studies focusing on "structure-activity relationships" in drug discovery. Analytical techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods have been employed to characterize this compound thoroughly. Its molecular weight of 173.31 g/mol and moderate polarity make it suitable for various analytical chemistry applications, particularly in method development and validation studies.

In material science applications, N-pentylthian-4-amine has shown promise as a precursor for functional materials. The presence of both sulfur and nitrogen atoms in its structure offers coordination sites that could be exploited in catalysis or polymer chemistry. Recent patent literature reveals growing interest in similar compounds for "advanced material synthesis," particularly in developing specialty additives with specific performance characteristics.

Quality control aspects of N-pentylthian-4-amine production have become increasingly important, as evidenced by rising searches for "high-purity chemical standards" and "reference material characterization." The compound's stability under standard storage conditions and well-defined spectral properties make it suitable as a calibration standard in analytical laboratories. Strict quality assurance protocols are essential for research-grade material, particularly when used in sensitive applications.

Recent advancements in computational chemistry have enabled more detailed studies of N-pentylthian-4-amine's molecular properties. Density functional theory (DFT) calculations have provided insights into its conformational preferences and electronic structure, information valuable for predicting its behavior in various chemical environments. These computational approaches complement experimental data, creating a more complete understanding of this interesting molecule.

The commercial availability of N-pentylthian-4-amine (CAS No. 1153348-23-2) from specialty chemical suppliers has facilitated its adoption in research programs worldwide. Current market trends show increasing demand for "custom synthetic compounds" with specific purity grades, driving innovation in production and purification technologies. Proper handling and storage recommendations, including protection from moisture and oxidation, are crucial for maintaining the compound's integrity over time.

Future research directions for N-pentylthian-4-amine may explore its potential in emerging fields such as supramolecular chemistry or molecular recognition systems. The compound's combination of hydrogen bond acceptor and donor sites, along with its hydrophobic domains, could make it valuable in designing host-guest complexes or self-assembling systems. Such applications align with current scientific interest in "smart molecular design" and "functional nanostructures."

In conclusion, N-pentylthian-4-amine represents a versatile chemical entity with growing importance in multiple research areas. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable tool for scientists working in organic synthesis, material science, and analytical chemistry. As research into specialty chemicals continues to expand, compounds like N-pentylthian-4-amine (CAS No. 1153348-23-2) will likely play increasingly significant roles in scientific advancement and technological innovation.